5-fluoro-2-{4-[(1-isopropyl-3,5-dimethyl-1H-pyrazol-4-yl)methyl]piperazin-1-yl}pyrimidine

• IUPAC Name: 2-[4-[(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)methyl]piperazin-1-yl]-5-fluoropyrimidine
• InChI: InChI=1S/C17H25FN6/c1-12(2)24-14(4)16(13(3)21-24)11-22-5-7-23(8-6-22)17-19-9-15(18)10-20-17/h9-10,12H,5-8,11H2,1-4H3
• InChI Key: MBQLRGYFJZDICX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C(C)C)C)CN2CCN(CC2)C3=NC=C(C=N3)F
• Molecular Formula: C17H25FN6
• Molecular Weight: 332.4 g/mol

Description

The compound “5-fluoro-2-{4-[(1-isopropyl-3,5-dimethyl-1H-pyrazol-4-yl)methyl]piperazin-1-yl}pyrimidine” is a complex organic molecule that contains several functional groups. These include a pyrimidine ring, a piperazine ring, and a pyrazole ring. The presence of these functional groups suggests that this compound may have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple ring structures. The pyrimidine, piperazine, and pyrazole rings each contribute to the overall structure of the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by the functional groups present in the molecule. For example, the pyrimidine ring might undergo reactions typical of aromatic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present in the molecule. For example, the presence of the pyrimidine, piperazine, and pyrazole rings might influence its solubility, melting point, and boiling point.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. It’s always important to handle chemicals with care and to follow appropriate safety protocols.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, investigation of its physical and chemical properties, and examination of its potential uses, such as in the development of new drugs.